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Compound of Interest

Compound Name: 2-Hexylcyclopentanone

Cat. No.: B084021

CAS Number: 13074-65-2 Synonyms: Jasmatone, 2-n-Hexylcyclopentanone

This technical guide provides a comprehensive overview of 2-Hexylcyclopentanone (CAS
13074-65-2), a cyclopentanone derivative. The information is tailored for researchers,
scientists, and professionals in drug development and plant sciences who may be interested in
its chemical properties and potential biological activities, particularly in the context of its
structural similarity to naturally occurring jasmonates.

Chemical and Physical Properties

2-Hexylcyclopentanone is a versatile organic compound with a characteristic sweet, floral,
and slightly fruity aroma.[1] Its physical and chemical properties are summarized in the table
below.
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Property Value Reference
Molecular Formula C11H200 [1112]
Molecular Weight 168.28 g/mol [1][2]
Appearance Pale yellow, mobile liquid [1]

Purity (GC) 96 - 100% [1]
Refractive Index (n20/D) 1.448 - 1.454 [1]

Boiling Point 108-110°C at 10 mmHg [3]
Density 0.89 g/cm?3 [3]
Flash Point 112°C [3]

Water Solubility

59.5 mg/L at 20°C

[3]

LogP

3.9

[3]

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of 2-

Hexylcyclopentanone.

Spectrum Type Key Features Reference
13C NMR Data available on PubChem
1H NMR Data available on PubChem

Mass Spectrometry

Top 5 Peaks: 84, 41, 55, 97,
83

Infrared (IR) Spectra

FTIR and ATR-IR spectra

available

Raman Spectra

FT-Raman spectrum available

Synthesis
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A general method for the preparation of 2-alkylcyclopentanones, including 2-
Hexylcyclopentanone, involves the reaction of cyclopentanone with an aldehyde in the
presence of a catalyst.[4]

A patented industrial synthesis method involves the reaction of cyclopentanone with n-heptanal
in an autoclave with a palladium on alumina catalyst under hydrogen pressure. The reaction is
heated, and after completion, the catalyst is removed, and the product is purified by
fractionation.[4]

Biological Context and Potential Research
Directions

While 2-Hexylcyclopentanone is primarily utilized as a fragrance ingredient in perfumes,
soaps, and other scented products, its structural similarity to jasmonates warrants
consideration for potential biological activity, particularly in the realm of plant science.[1][5]

Jasmonates, such as jasmonic acid, are lipid-based plant hormones that play critical roles in a
wide range of physiological processes, including:

o Plant Defense: Jasmonates are key signaling molecules in response to herbivory and
necrotrophic pathogens.[6][7][8][9] They induce the production of defense compounds that
can deter attackers.[9]

o Growth and Development: These hormones are involved in regulating vegetative growth,
reproductive development, and senescence.[6][7]

Given that 2-Hexylcyclopentanone shares the cyclopentanone core structure with jasmonic
acid, it is plausible that it could interact with components of the jasmonate signaling pathway.
However, to date, there is a lack of published research investigating the specific biological
effects of 2-Hexylcyclopentanone on plant growth, defense, or its mechanism of action within
plant signaling cascades. This presents an open area for future research.

Experimental Protocols

Detailed experimental protocols for the biological evaluation of 2-Hexylcyclopentanone are
not currently available in the scientific literature. However, researchers interested in
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investigating its potential jasmonate-like activity could adapt standard protocols used in plant
hormone research.

General Protocol for Plant Growth Assays

o Plant Material: Use a model plant species such as Arabidopsis thaliana for initial screening.

o Treatment: Grow seedlings on a sterile growth medium (e.g., Murashige and Skoog)
supplemented with a range of concentrations of 2-Hexylcyclopentanone. A solvent control
should be included.

o Growth Measurement: After a defined period, measure key growth parameters such as root
length, shoot biomass, and leaf area.

 Statistical Analysis: Compare the growth of treated plants to control plants using appropriate
statistical tests to determine if the compound has any inhibitory or stimulatory effects on
growth.

General Protocol for Plant Defense Gene Expression
Analysis

e Plant Treatment: Treat mature plants with a solution of 2-Hexylcyclopentanone by spraying
or soil drenching.

» Herbivory or Pathogen Challenge: After a period of pre-treatment, challenge the plants with a
generalist herbivore (e.g., Spodoptera littoralis) or a necrotrophic fungus (e.g., Botrytis
cinerea).

* RNA Extraction and Gene Expression Analysis: Harvest leaf tissue at various time points
after the challenge. Extract total RNA and perform quantitative real-time PCR (QRT-PCR) to
measure the expression levels of known jasmonate-responsive defense genes (e.g.,
PDF1.2, VSP2).

» Data Analysis: Compare the gene expression levels in treated plants to those in control
plants to assess whether 2-Hexylcyclopentanone can prime or induce plant defense
responses.
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Visualizations

Hypothetical Interaction with the Jasmonate Signaling
Pathway

The following diagram illustrates the canonical jasmonate signaling pathway. It is important to
note that the interaction of 2-Hexylcyclopentanone with this pathway is purely hypothetical
and has not been experimentally validated. This diagram is provided as a conceptual
framework for potential research.
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Caption: Hypothetical interaction of 2-Hexylcyclopentanone with the jasmonate signaling
pathway.

Experimental Workflow for Investigating Biological
Activity

The following diagram outlines a general experimental workflow for assessing the potential
biological activity of 2-Hexylcyclopentanone in plants.
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Investigate Biological Activity of 2-Hexylcyclopentanone

Plant Growth Assays
Ge.g.,Arabidopsis thalianaD [ HET DB EECASELS )

Y Y Y Y
Measure Root Length, ey a— Gene Expression Analysis Metabolomic Analysis
Shoot Biomass, etc. 9 Y (gRT-PCR of defense genes) (LC-MS/MS of defense compounds)

K Data Analysis and Interpretatlon)

Conclusion on Biological Activity
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Caption: General experimental workflow for assessing the biological activity of 2-
Hexylcyclopentanone.

Safety and Handling

According to the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals, 2-Hexylcyclopentanone is not classified as hazardous by the majority of
notifications. However, a minority of notifications indicate that it may cause serious eye
irritation. Standard laboratory safety precautions should be observed, including the use of
safety glasses and gloves. For detailed safety information, refer to the Safety Data Sheet
(SDS) provided by the supplier.

Conclusion

2-Hexylcyclopentanone is a well-characterized synthetic compound with established use in
the fragrance industry. Its structural analogy to plant jasmonates suggests a potential for
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biological activity that remains unexplored. This technical guide provides a foundation of its
known chemical and physical properties and outlines potential avenues for future research into
its effects on plant growth and defense signaling pathways. Such investigations could reveal
novel applications for this compound beyond its current use and contribute to a deeper
understanding of jasmonate perception and signaling in plants.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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